![molecular formula C16H23ClN2O B6448363 3-chloro-4-[(1-cyclopentylpiperidin-4-yl)methoxy]pyridine CAS No. 2640971-06-6](/img/structure/B6448363.png)
3-chloro-4-[(1-cyclopentylpiperidin-4-yl)methoxy]pyridine
Overview
Description
“3-chloro-4-[(1-cyclopentylpiperidin-4-yl)methoxy]pyridine” is a complex organic compound that contains a pyridine ring, a piperidine ring, and a cyclopentane ring . The pyridine and piperidine rings are nitrogen-containing heterocycles, which are commonly used in the synthesis of pharmaceuticals . The cyclopentane ring is a cycloalkane with five carbon atoms .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the pyridine and piperidine rings, the introduction of the chloro group, and the attachment of the methoxy group . The exact synthetic route would depend on the specific reagents and conditions used .Molecular Structure Analysis
The molecular structure of “3-chloro-4-[(1-cyclopentylpiperidin-4-yl)methoxy]pyridine” is characterized by a pyridine ring, a piperidine ring, and a cyclopentane ring . The presence of these rings, along with the chloro and methoxy groups, gives the molecule a complex three-dimensional structure .Chemical Reactions Analysis
The chemical reactions involving “3-chloro-4-[(1-cyclopentylpiperidin-4-yl)methoxy]pyridine” would depend on the specific conditions and reagents used . For example, the compound could potentially undergo reactions with nucleophiles at the chloro group, or it could participate in reactions involving the pyridine or piperidine rings .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-chloro-4-[(1-cyclopentylpiperidin-4-yl)methoxy]pyridine” would be determined by its molecular structure . For example, the presence of the chloro and methoxy groups could influence the compound’s polarity, solubility, and reactivity .Scientific Research Applications
Anticancer Applications
Pyridine-containing compounds have been found to have significant importance in medicinal applications, particularly as anticancer agents . They have been shown to exhibit cytotoxic properties against tumor cells . Therefore, “3-chloro-4-[(1-cyclopentylpiperidin-4-yl)methoxy]pyridine” could potentially be used in the development of new anticancer drugs.
Antiviral Applications
Pyridine derivatives have also been found to have antiviral properties . This suggests that “3-chloro-4-[(1-cyclopentylpiperidin-4-yl)methoxy]pyridine” could potentially be used in the development of antiviral drugs.
Anticholinesterase Activities
Another potential application of “3-chloro-4-[(1-cyclopentylpiperidin-4-yl)methoxy]pyridine” could be in the development of drugs with anticholinesterase activities . These types of drugs are often used in the treatment of conditions like Alzheimer’s disease.
Antimalarial Applications
Pyridine derivatives have also been found to have antimalarial properties . This suggests that “3-chloro-4-[(1-cyclopentylpiperidin-4-yl)methoxy]pyridine” could potentially be used in the development of antimalarial drugs.
Antimicrobial Applications
Another potential application of “3-chloro-4-[(1-cyclopentylpiperidin-4-yl)methoxy]pyridine” could be in the development of antimicrobial drugs . These types of drugs are used to treat various bacterial infections.
Antidiabetic Applications
Pyridine derivatives have also been found to have antidiabetic properties . This suggests that “3-chloro-4-[(1-cyclopentylpiperidin-4-yl)methoxy]pyridine” could potentially be used in the development of antidiabetic drugs.
Suzuki–Miyaura Coupling
The Suzuki–Miyaura coupling is a type of carbon–carbon bond forming reaction that is widely used in organic chemistry . “3-chloro-4-[(1-cyclopentylpiperidin-4-yl)methoxy]pyridine” could potentially be used as a reagent in this type of reaction.
Synthesis of 1H-Pyrazolo[3,4-b]pyridines
“3-chloro-4-[(1-cyclopentylpiperidin-4-yl)methoxy]pyridine” could potentially be used in the synthesis of 1H-Pyrazolo[3,4-b]pyridines , which are a type of heterocyclic compound that have been found to have various biomedical applications.
Mechanism of Action
The mechanism of action of “3-chloro-4-[(1-cyclopentylpiperidin-4-yl)methoxy]pyridine” would depend on its specific biological targets . For example, if the compound were to be used as a pharmaceutical, its mechanism of action could involve interactions with specific proteins or enzymes in the body .
Safety and Hazards
Future Directions
The future directions for research involving “3-chloro-4-[(1-cyclopentylpiperidin-4-yl)methoxy]pyridine” could include further studies to explore its potential uses in pharmaceuticals or other applications . This could involve more detailed investigations of its synthesis, properties, and biological activity .
properties
IUPAC Name |
3-chloro-4-[(1-cyclopentylpiperidin-4-yl)methoxy]pyridine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23ClN2O/c17-15-11-18-8-5-16(15)20-12-13-6-9-19(10-7-13)14-3-1-2-4-14/h5,8,11,13-14H,1-4,6-7,9-10,12H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KKKJNOLPZWIHFI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2CCC(CC2)COC3=C(C=NC=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.82 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-4-[(1-cyclopentylpiperidin-4-yl)methoxy]pyridine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-methyl-3-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyrazine](/img/structure/B6448289.png)
![3-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-1-methyl-1,2-dihydropyrazin-2-one](/img/structure/B6448294.png)
![1-(4-{[1-(4-methyl-1,3-thiazol-2-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)-4-(propan-2-yl)piperazine](/img/structure/B6448302.png)
![3-chloro-4-({1-[(oxan-2-yl)methyl]piperidin-4-yl}methoxy)pyridine](/img/structure/B6448317.png)
![3-chloro-4-{[1-(cyclopropylmethyl)piperidin-4-yl]methoxy}pyridine](/img/structure/B6448340.png)
![3-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-1-methyl-1,2-dihydropyrazin-2-one](/img/structure/B6448347.png)
![1-[5-bromo-2-(methylsulfanyl)pyrimidin-4-yl]azepane](/img/structure/B6448349.png)
![2-(4-{[4-(4-ethylpiperazin-1-yl)but-2-yn-1-yl]oxy}piperidin-1-yl)-4-methylpyrimidine](/img/structure/B6448354.png)
![4-(4-{[4-(4-ethylpiperazin-1-yl)but-2-yn-1-yl]oxy}piperidin-1-yl)-6-methylpyrimidine](/img/structure/B6448356.png)
![4-({5-[5-(trifluoromethyl)pyridin-2-yl]-octahydropyrrolo[2,3-c]pyrrol-1-yl}methyl)oxan-4-ol](/img/structure/B6448368.png)
![2-(4-{[4-(4-ethylpiperazin-1-yl)but-2-yn-1-yl]oxy}piperidin-1-yl)-6-methylpyrazine](/img/structure/B6448384.png)
![3-cyclopropyl-5-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,2,4-thiadiazole](/img/structure/B6448392.png)
![1-methyl-3-{4-[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}-1,2-dihydropyrazin-2-one](/img/structure/B6448394.png)
![1-methyl-3-{4-[2-methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-1,2-dihydropyrazin-2-one](/img/structure/B6448405.png)